
o-Chlorophenylthioacetate molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: o-Chlorophenylthioacetate

Cat. No.: B15060656 Get Quote

An In-depth Guide to o-Chlorophenylthioacetate
This document provides a detailed overview of the fundamental physicochemical properties of

o-Chlorophenylthioacetate, a compound of interest in various research and development

sectors. The information is presented to be accessible and useful for researchers, scientists,

and professionals in drug development.

Physicochemical Properties
The core identifying characteristics of a chemical compound are its molecular formula and

molecular weight. These values are fundamental for stoichiometric calculations, analytical

characterization, and pharmacokinetic modeling.

Data Summary

The molecular formula and weight for o-Chlorophenylthioacetate are summarized below.

These values are computationally derived based on the elemental composition and isotopic

abundances.

Property Value Source

Molecular Formula C₈H₇ClO₂S [1][2]

Molecular Weight 202.66 g/mol [1][2]
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Methodology for Determination

The molecular formula and weight listed are computationally determined properties.

Molecular Formula (C₈H₇ClO₂S): This is determined by identifying the constituent atoms

(Carbon, Hydrogen, Chlorine, Oxygen, Sulfur) and counting the number of each atom in a

single molecule of the compound.

Molecular Weight (202.66 g/mol ): This is calculated by summing the atomic weights of all

atoms present in the molecular formula (8 × AW of C) + (7 × AW of H) + (1 × AW of Cl) + (2 ×

AW of O) + (1 × AW of S). The values are based on standard isotopic abundances.[1][2]

Logical Relationship of Compound Properties
The following diagram illustrates the logical flow from the compound's identity to its

fundamental physicochemical properties.
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Caption: Logical relationship of compound properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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